Cas no 1247450-26-5 (2-bromo-N-(2-butoxyethyl)aniline)

• Product Name: 2-bromo-N-(2-butoxyethyl)aniline
• CAS No: 1247450-26-5
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• MDL: MFCD14677251
• CID: 4580462
• PubChem ID: 54594341
• Update Time: 2025-07-02

2-bromo-N-(2-butoxyethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-butoxyethyl)aniline

• MDL： MFCD14677251
• Inchi： 1S/C12H18BrNO/c1-2-3-9-15-10-8-14-12-7-5-4-6-11(12)13/h4-7,14H,2-3,8-10H2,1H3
• InChI Key： YQIVNEWPPXHUTA-UHFFFAOYSA-N
• SMILES： C1(NCCOCCCC)=CC=CC=C1Br

Additional information on 2-bromo-N-(2-butoxyethyl)aniline

Introduction to 2-bromo-N-(2-butoxyethyl)aniline (CAS No: 1247450-26-5)

2-bromo-N-(2-butoxyethyl)aniline, with the chemical formula C₁₁H₁₈BrN, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1247450-26-5, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development. The molecular structure of this compound features a brominated aniline derivative, which makes it a valuable intermediate in the synthesis of more complex molecules.

The bromo substituent on the aniline ring introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The N-(2-butoxyethyl) moiety adds another layer of functionality, providing a solubilizing group that enhances the compound's compatibility with various reaction conditions. This dual functionality makes 2-bromo-N-(2-butoxyethyl)aniline a compelling candidate for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Anilines, due to their ability to interact with aromatic residues in proteins, have been widely explored as scaffolds for such inhibitors. The bromine atom in 2-bromo-N-(2-butoxyethyl)aniline serves as an excellent handle for further derivatization via palladium-catalyzed cross-coupling reactions. This allows for the introduction of diverse pharmacophores while maintaining the core aniline structure, which is often crucial for biological activity.

One of the most promising applications of 2-bromo-N-(2-butoxyethyl)aniline is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the aniline core with appropriate substituents, researchers can generate compounds that selectively inhibit specific kinases. For instance, studies have shown that derivatives of this compound can exhibit potent activity against tyrosine kinases, making them attractive candidates for further optimization.

The butoxyethyl group not only enhances solubility but also influences the metabolic stability and pharmacokinetic properties of the resulting drug candidates. This is particularly important in drug development, where compounds must balance efficacy with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ability to fine-tune these properties through structural modifications makes 2-bromo-N-(2-butoxyethyl)aniline a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have also highlighted the potential of 2-bromo-N-(2-butoxyethyl)aniline as a starting point for virtual screening campaigns. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify promising analogs with enhanced binding affinity and selectivity. This approach has been successfully applied to identify novel inhibitors of bacterial enzymes and has shown great promise in accelerating drug discovery processes.

The agrochemical sector has also recognized the utility of 2-bromo-N-(2-butoxyethyl)aniline as a precursor for developing novel pesticides. Anilines are known to possess herbicidal and fungicidal properties, and by incorporating appropriate functional groups, researchers can design compounds that offer improved efficacy against plant pathogens. The bromine atom provides a site for further derivatization, allowing for the creation of molecules with enhanced bioactivity while maintaining environmental safety profiles.

In conclusion, 2-bromo-N-(2-butoxyethyl)aniline (CAS No: 1247450-26-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for synthesizing complex molecules via cross-coupling reactions. Furthermore, its applications in kinase inhibition and pesticide development underscore its importance as a building block in modern chemical synthesis. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role as a cornerstone in synthetic chemistry.